Methyl 6-nitro-4-oxo-4H-1-benzopyran-2-carboxylate

• CAS No.: 116543-93-2
• Molecular Formula: C11H7NO6
• Molecular Weight: 249.18 g/mol
• IUPAC Name: methyl 6-nitro-4-oxochromene-2-carboxylate
• InChI: InChI=1S/C11H7NO6/c1-17-11(14)10-5-8(13)7-4-6(12(15)16)2-3-9(7)18-10/h2-5H,1H3
• InChI Key: SYZKZEQMQPJRKQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)C2=C(O1)C=CC(=C2)[N+](=O)[O-]

Description

Methyl 6-nitro-4-oxo-4H-1-benzopyran-2-carboxylate is a useful research compound. Its molecular formula is C11H7NO6 and its molecular weight is 249.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction container equipped with a stirrer, a cooling tube and a thermometer was charged with 79.3 parts by weight of chlorosulfonic acid and warmed to 60° C. Thereto 20.2 parts by weight of a mixture (content: 55.8% by weight, isomer ratio=52/48) containing dimethyl 2-(4-nitrophenoxy)fumarate and dimethyl 2-(4-nitrophenoxy)maleate was added at an inner temperature of 60° C. The inner temperature was raised to 100° C. and the mixture was stirred and kept at the same temperature for 6 hours to obtain a reaction solution containing 6-nitro-2-methoxycarbonyl-4-oxo-4H-1-benzopyran (reaction yield: 95%). The reaction solution was poured gradually into 120 parts by weight of water at 60° C. and the mixture was kept at an inner temperature of 60° C. for 1 hour and then cooled gradually to an inner temperature of 25° C. Precipitated crystals were filtered and dried to obtain 10.8 parts by weight of a crystalline mixture of 6-nitro-2-methoxycarbonyl-4-oxo-4H-1-benzopyran and 6-nitro-2-carboxy-4-oxo-4H-1-benzopyran (the content of 6-nitro-2-methoxycarbonyl-4-oxo-4H-1-benzopyran: 23.0% by weight; the content of 6-nitro-2-carboxy-4-oxo-4H-1-benzopyran: 58.5% by weight). The yield of 6-nitro-2-methoxycarbonyl-4-oxo-4H-1-benzopyran was 24.9% and the yield of 6-nitro-2-carboxy-4-oxo-4H-1-benzopyran was 58.5%.